Cas no 2228236-23-3 (1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one)

• Product Name: 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one
• CAS No: 2228236-23-3
• MF: C₉H₆BrClO₂
• MW: 261.499741077423
• CID: 6008366
• PubChem ID: 165780138
• Update Time: 2025-05-24

1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one
• EN300-1922602
• 2228236-23-3

• Inchi： 1S/C9H6BrClO2/c1-2-8(12)6-3-5(11)4-7(10)9(6)13/h2-4,13H,1H2
• InChI Key： GMBOIIJTQMZJEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(C=C)=O)=C1O)Cl

Computed Properties

• Exact Mass: 259.92397g/mol
• Monoisotopic Mass: 259.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2228236-23-3 and Product Name: 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one

The compound identified by the CAS number 2228236-23-3 and the product name 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one represents a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of aromatic ketones that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of bromine and chlorine substituents on the phenyl ring, along with a hydroxyl group and an α,β-unsaturated ketone moiety, contribute to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one as a versatile scaffold for designing novel therapeutic agents. The bromo and chloro substituents enhance the electrophilicity of the aromatic ring, making it susceptible to various functionalization reactions. This property has been exploited in synthetic protocols to introduce additional pharmacophores, thereby expanding the pharmacological spectrum of derivatives derived from this compound.

One of the most intriguing aspects of this molecule is its potential as an intermediate in the synthesis of bioactive compounds. The α,β-unsaturated ketone functionality serves as a crucial pharmacophore in many drug candidates, facilitating interactions with biological targets such as enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and oncogenic pathways. These findings have spurred interest in exploring its derivatives as lead compounds for further optimization.

The hydroxyl group attached to the phenyl ring introduces polarity to the molecule, which can influence its solubility, bioavailability, and metabolic stability. This feature is particularly important in drug design, as it can modulate how the compound interacts with biological systems. Researchers have leveraged this hydroxyl group to develop prodrugs or to enhance binding affinity through hydrogen bonding interactions with target proteins.

In terms of synthetic methodologies, 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one has been utilized as a key intermediate in multi-step synthetic routes. The presence of both bromine and chlorine atoms allows for selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups at specific positions. These reactions are pivotal in constructing complex molecular architectures that mimic natural products or designed heterocycles with enhanced biological activity.

Recent research has also explored the photochemical properties of this compound. The conjugated system comprising the α,β-unsaturated ketone and the aromatic ring makes it a candidate for photoredox catalysis, which has been increasingly employed in organic synthesis. Such methodologies allow for novel functionalizations under mild conditions, often using visible light as an energy source. This approach aligns with green chemistry principles by reducing reliance on harsh reagents and high temperatures.

The pharmacological profile of 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one has been investigated through both computational modeling and experimental assays. Computational studies have predicted potential binding modes with various biological targets, providing insights into how structural modifications might enhance potency or selectivity. Experimental validation through high-throughput screening (HTS) has confirmed some of these predictions, highlighting specific derivatives that show promising activity against disease-related targets.

The synthesis of analogs has been a major focus area, with researchers systematically varying substituents on the phenyl ring or modifying the propenone moiety. Such studies aim to identify structural motifs that optimize pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), while simultaneously improving therapeutic efficacy. For example, replacing one halogen atom with an alkyl group has been shown to modulate lipophilicity and blood-brain barrier penetration.

The role of this compound in drug discovery extends beyond mere intermediates; it exemplifies how structural complexity can be leveraged to achieve desired biological outcomes. The interplay between electronic effects (induced by bromine and chlorine), steric hindrance (influenced by substitution patterns), and hydrogen bonding capabilities (mediated by the hydroxyl group) collectively dictate its behavior in biological systems. Understanding these relationships is crucial for designing molecules that can interact effectively with targets while minimizing off-target effects.

Future directions in research may involve exploring new synthetic pathways that further streamline access to derivatives of 1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one or investigating its role in emerging therapeutic areas such as immunomodulation or neurodegenerative diseases. Advances in biocatalysis could also enable more sustainable production methods, reducing environmental impact while maintaining high yields and purity standards.

In conclusion,1-(3-bromo-5-chloro-2-hydroxyphenyl)propenone (CAS No. 2228236–23–3) stands out as a valuable building block in pharmaceutical chemistry due to its structural versatility and functional diversity. Its incorporation into drug discovery efforts holds promise for developing innovative treatments across multiple therapeutic modalities. As synthetic methodologies continue to evolve alongside computational techniques,this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.